Cas no 113882-33-0 (3-Methyl-5-nitrobenzoic acid)

3-Methyl-5-nitrobenzoic acid structure
3-Methyl-5-nitrobenzoic acid structure
3-Methyl-5-nitrobenzoic acid
113882-33-0
C8H7NO4
181.1455
MFCD00129754
827594

3-Methyl-5-nitrobenzoic acid Properties

Names and Identifiers

    • 3-Methyl-5-nitrobenzoic acid
    • 5-Nitro-3-Methylbenzoic acid
    • 3-Methyl-5-nitro-benzoesaeure
    • 3-methyl-5-nitro-benzoic acid
    • 3-nitro-5-methylbenzoic acid
    • 5-Methyl-3-nitrobenzoic acid
    • 5-Nitro-m-toluylsaeure
    • Benzoic acid,3-methyl-5-nitro
    • Benzoic acid, 3-methyl-5-nitro-
    • KSC128I2T
    • XAPRFOJQNGFJSZ-UHFFFAOYSA-N
    • BCP24527
    • CL8094
    • AB03662
    • ST2410784
    • AB0034851
    • X9074
    • Z1459934803
    • +Expand
    • MFCD00129754
    • XAPRFOJQNGFJSZ-UHFFFAOYSA-N
    • 1S/C8H7NO4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3,(H,10,11)
    • O([H])C(C1=C([H])C(=C([H])C(C([H])([H])[H])=C1[H])[N+](=O)[O-])=O

Computed Properties

  • 181.03800
  • 1
  • 4
  • 1
  • 13
  • 223
  • 83.1

Experimental Properties

  • 2.12460
  • 83.12000
  • 174 ºC
  • Very slightly soluble (0.63 g/l) (25 º C),
  • 1.392±0.06 g/cm3 (20 ºC 760 Torr),

3-Methyl-5-nitrobenzoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA12760-1g
3-Methyl-5-nitrobenzoic acid
113882-33-0 95%
1g
$10.00 2024-04-20
Aaron
AR000AP0-250mg
Benzoic acid, 3-methyl-5-nitro-
113882-33-0 97%
250mg
$5.00
abcr
AB335003-1 g
3-Methyl-5-nitrobenzoic acid, 95%; .
113882-33-0 95%
1g
€96.50 2022-08-31
Alichem
A010012500-1g
3-Methyl-5-nitrobenzoic acid
113882-33-0 97%
1g
$1564.50 2023-09-04
Ambeed
A213161-1g
3-Methyl-5-nitrobenzoic acid
113882-33-0 95%
1g
$13.0 2024-04-26
Apollo Scientific
OR315323-5g
5-Nitro-3-methylbenzoic acid
113882-33-0 98+%
5g
£61.00 2024-05-24
Chemenu
CM160463-5g
3-Methyl-5-nitrobenzoic acid
113882-33-0 95+%
5g
$146
Crysdot LLC
CD12178762-10g
3-Methyl-5-nitrobenzoic acid
113882-33-0 98%
10g
$224 2024-07-23
Enamine
EN300-55919-0.05g
3-methyl-5-nitrobenzoic acid
113882-33-0 95%
0.05g
$19.0 2023-04-20
eNovation Chemicals LLC
D522392-250mg
3-Methyl-5-nitrobenzoic acid
113882-33-0 95%
250mg
$250 2022-09-07

3-Methyl-5-nitrobenzoic acid Synthesis

3-Methyl-5-nitrobenzoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:113882-33-0)3-Methyl-5-nitrobenzoic acid
A894300
99%/99%
25g/100g
231.0/774.0